Cas no 2241377-78-4 ((3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one)

(3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one structure
2241377-78-4 structure
(3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one
2241377-78-4
C22H33BrO3
425.399626493454
5616237

(3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one Properties

Names and Identifiers

    • (3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one
    • FAELMZMGPZSNPA-LNFFIUOTSA-N
    • 1S/C22H33BrO3/c1-13(24)22(23)19(25)12-18-16-6-5-14-11-15(26-4)7-9-20(14,2)17(16)8-10-21(18,22)3/h5,15-19,25H,6-12H2,1-4H3/t15-,16+,17-,18-,19+,20-,21-,22+/m0/s1
    • [C@@H]1(OC)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](Br)(C(=O)C)[C@H](O)C3)CC=2

Experimental Properties

  • 492.3±45.0 °C(Predicted)
  • 13.50±0.70(Predicted)
  • 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

(3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one Related Literature

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